Cas no 1803561-06-9 (1H-Pyrazole-4-sulfonyl fluoride, 3,5-dimethyl-)

• Product Name: 1H-Pyrazole-4-sulfonyl fluoride, 3,5-dimethyl-
• CAS No: 1803561-06-9
• MF: C₅H₇FN₂O₂S
• MW: 178.184683084488
• MDL: MFCD28968672
• CID: 5220701
• PubChem ID: 122236204
• Update Time: 2025-11-01

1H-Pyrazole-4-sulfonyl fluoride, 3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonyl fluoride, 3,5-dimethyl-

• MDL： MFCD28968672
• Inchi： 1S/C5H7FN2O2S/c1-3-5(11(6,9)10)4(2)8-7-3/h1-2H3,(H,7,8)
• InChI Key： GWRDZQBFYKDLLP-UHFFFAOYSA-N
• SMILES： N1C(C)=C(S(F)(=O)=O)C(C)=N1

Additional information on 1H-Pyrazole-4-sulfonyl fluoride, 3,5-dimethyl-

1H-Pyrazole-4-Sulfonyl Fluoride, 3,5-Dimethyl-

The compound 1H-Pyrazole-4-sulfonyl fluoride, specifically the 3,5-dimethyl derivative, is a highly specialized chemical entity with the CAS number 1803561-06-9. This compound belongs to the broader class of sulfonyl fluorides, which are widely recognized for their versatility in organic synthesis and their applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrazole ring system substituted with methyl groups at the 3 and 5 positions and a sulfonyl fluoride group at the 4 position.

The synthesis of 1H-Pyrazole-4-sulfonyl fluoride, 3,5-dimethyl- typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, leveraging catalytic systems and optimized reaction protocols. These improvements have not only enhanced the scalability of production but also contributed to a better understanding of the compound's reactivity and stability.

In terms of chemical properties, 1H-Pyrazole-4-sulfonyl fluoride exhibits unique reactivity due to the electron-withdrawing nature of the sulfonyl fluoride group. This makes it an excellent electrophilic reagent in various nucleophilic substitution reactions. The presence of methyl groups at the 3 and 5 positions on the pyrazole ring introduces steric hindrance, which can influence both the reactivity and selectivity of the compound in different chemical transformations.

Recent studies have highlighted the potential of 1H-Pyrazole-4-sulfonyl fluoride as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its use in constructing complex heterocyclic frameworks that are relevant to drug discovery efforts. The compound's ability to participate in cross-coupling reactions has also been exploited to develop novel materials with tailored electronic properties.

The application of 1H-Pyrazole-4-sulfonyl fluoride extends beyond traditional organic synthesis into emerging areas such as catalysis and green chemistry. Its role as a catalyst in certain transformations has been documented in recent publications, where it has been shown to accelerate reaction rates under mild conditions while maintaining high selectivity.

In conclusion, 1H-Pyrazole-4-sulfonyl fluoride, particularly its 3,5-dimethyl derivative (CAS No: 1803561-06-9), stands out as a versatile and valuable compound with a wide range of applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in modern chemical science.